Cas no 58543-89-8 (4-Chloro-2,5-dimethoxybenzonitrile)
58543-89-8 structure
Product Name:4-Chloro-2,5-dimethoxybenzonitrile
CAS No:58543-89-8
MF:C9H8ClNO2
MW:197.618321418762
CID:820727
PubChem ID:730990
Update Time:2025-04-19
4-Chloro-2,5-dimethoxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-2,5-dimethoxybenzonitrile
- HMS551E01
- O11203
- SR-01000632461-1
- AKOS006273504
- DTXSID00352652
- CS-0319795
- 58543-89-8
- DS-13172
- CCG-42464
- Maybridge1_003433
-
- Inchi： 1S/C9H8ClNO2/c1-12-8-4-7(10)9(13-2)3-6(8)5-11/h3-4H,1-2H3
- InChI Key： ZUWPOBVDQKRCAB-UHFFFAOYSA-N
- SMILES： ClC1=CC(=C(C#N)C=C1OC)OC
Computed Properties
- Exact Mass: 197.02400
- Monoisotopic Mass: 197.024
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 42.2Ų
Experimental Properties
- Density: 1.26
- Boiling Point: 312.4°C at 760 mmHg
- Flash Point: 142.7°C
- Refractive Index: 1.538
- PSA: 42.25000
- LogP: 2.22888
4-Chloro-2,5-dimethoxybenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C598173-250mg |
4-Chloro-2,5-dimethoxybenzonitrile |
58543-89-8 | 250mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C598173-500mg |
4-Chloro-2,5-dimethoxybenzonitrile |
58543-89-8 | 500mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C598173-2.5g |
4-Chloro-2,5-dimethoxybenzonitrile |
58543-89-8 | 2.5g |
$ 80.00 | 2022-06-06 | ||
| Alichem | A019096637-5g |
4-Chloro-2,5-dimethoxybenzonitrile |
58543-89-8 | 95% | 5g |
$1366.80 | 2023-09-01 | |
| Alichem | A019096637-10g |
4-Chloro-2,5-dimethoxybenzonitrile |
58543-89-8 | 95% | 10g |
$1949.70 | 2023-09-01 | |
| Alichem | A019096637-25g |
4-Chloro-2,5-dimethoxybenzonitrile |
58543-89-8 | 95% | 25g |
$3517.50 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1390465-1g |
4-Chloro-2,5-dimethoxybenzonitrile |
58543-89-8 | 95% | 1g |
￥2720.00 | 2024-05-07 | |
| Crysdot LLC | CD12058442-1g |
4-Chloro-2,5-dimethoxybenzonitrile |
58543-89-8 | 97% | 1g |
$372 | 2024-07-24 | |
| Crysdot LLC | CD12058442-5g |
4-Chloro-2,5-dimethoxybenzonitrile |
58543-89-8 | 97% | 5g |
$937 | 2024-07-24 | |
| Crysdot LLC | CD12058442-10g |
4-Chloro-2,5-dimethoxybenzonitrile |
58543-89-8 | 97% | 10g |
$1409 | 2024-07-24 |
4-Chloro-2,5-dimethoxybenzonitrile Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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